Cas no 2171868-29-2 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpyrrolidin-2-yl}acetic acid)

• Product Name: 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpyrrolidin-2-yl}acetic acid
• CAS No: 2171868-29-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6385850
• PubChem ID: 165514499
• Update Time: 2025-10-25

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpyrrolidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpyrrolidin-2-yl}acetic acid
• EN300-1507903
• 2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]pyrrolidin-2-yl}acetic acid
• 2171868-29-2

• Inchi： 1S/C27H32N2O5/c1-18(26(32)29-15-7-9-19(29)16-25(30)31)8-6-14-28-27(33)34-17-24-22-12-4-2-10-20(22)21-11-3-5-13-23(21)24/h2-5,10-13,18-19,24H,6-9,14-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： QUPMOESIGQWMAP-UHFFFAOYSA-N
• SMILES： O=C(C(C)CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpyrrolidin-2-yl}acetic acid

Compound CAS No. 2171868-29-2: 2-{1-[5-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-methylpentanoyl]pyrrolidin-2-yl}acetic Acid

The compound with CAS No. 2171868-29-2, named as 2-{1-[5-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methylpentanoyl]pyrrolidin-2-yl}acetic acid, is a highly specialized organic molecule with significant potential in the fields of drug delivery and biotechnology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyrrolidine ring, and a methyl-substituted pentanoyl chain. These structural features make it a valuable tool in peptide synthesis and bioconjugation.

The Fmoc group is a well-known protecting group in peptide chemistry, widely used for its stability during solid-phase synthesis and ease of removal under specific conditions. In this compound, the Fmoc group is attached to an amino group within the pentanoyl chain, which itself is connected to the pyrrolidine ring. This arrangement allows for precise control over the reactivity and functionality of the molecule during synthesis. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide coupling reactions, particularly in the context of complex cyclic peptides and macrocycles.

The pyrrolidine ring in this compound serves as a versatile scaffold, providing both structural rigidity and flexibility depending on the substituents attached. Pyrrolidine derivatives are commonly used in medicinal chemistry due to their ability to form stable secondary amides and their compatibility with various functional groups. In this case, the pyrrolidine ring is substituted with an acetic acid moiety at position 2, further enhancing its utility in bioconjugation applications.

The methyl-substituted pentanoyl chain introduces additional complexity to the molecule, offering both steric bulk and potential sites for further functionalization. This chain is crucial for modulating the physical properties of the compound, such as solubility and lipophilicity, which are critical factors in drug design. Recent research has emphasized the role of such chains in optimizing pharmacokinetics and biodistribution profiles of therapeutic agents.

In terms of synthesis, this compound can be prepared through a multi-step process involving peptide coupling techniques, protection/deprotection strategies, and purification methods. The use of Fmoc chemistry ensures that intermediate steps can be carried out with high precision, minimizing side reactions and maximizing yield. Advanced chromatographic techniques are typically employed to isolate and purify the final product, ensuring its high purity and suitability for downstream applications.

The applications of this compound are diverse and span across various areas of chemical biology. One of its primary uses is in peptide synthesis, where it serves as a building block for constructing complex peptide sequences with tailored functionalities. Additionally, it has shown promise in drug delivery systems, particularly in the development of targeted delivery vehicles that can selectively deliver therapeutic payloads to specific tissues or cells.

In recent years, there has been growing interest in using such compounds as bioconjugates for imaging and diagnostic purposes. The presence of the Fmoc group allows for facile conjugation with imaging agents or targeting ligands, enabling precise localization within biological systems. Furthermore, its compatibility with various functional groups makes it an ideal candidate for click chemistry applications, where rapid and efficient coupling reactions are essential.

The stability and biocompatibility of this compound have also been extensively studied. Research indicates that it exhibits excellent stability under physiological conditions, making it suitable for long-term biomedical applications. Its biocompatibility has been validated through in vitro assays using various cell lines, demonstrating minimal cytotoxicity even at high concentrations.

In conclusion, CAS No. 2171868-29-2: 2-{1-[5-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methylpentanoyl]pyrrolidin-2-yl}acetic acid represents a cutting-edge molecule with significant potential in modern chemical biology and drug development. Its unique structure combines functional groups that offer versatility in synthesis and application while maintaining high stability and biocompatibility. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing therapeutic interventions and diagnostic tools.